3-methyl-1-(methylsulfonyl)-3-phenylpiperidine
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Overview
Description
3-methyl-1-(methylsulfonyl)-3-phenylpiperidine and its derivatives are of significant interest in the field of medicinal chemistry and synthetic organic chemistry due to their potential pharmacological properties and as intermediates in chemical synthesis. These compounds have been studied for their synthesis methods, molecular and chemical properties, and applications in creating more complex chemical entities.
Synthesis Analysis
The synthesis of stable isotope-labeled and carbon-14 labeled derivatives of 3-methyl-1-(methylsulfonyl)-3-phenylpiperidine, such as (−)OSU-6162, involves alkylation and selective oxidation steps to achieve high purity and yield. A modified synthetic route from commercially available precursors has also been developed to provide these compounds efficiently (Chaudhary & McGrath, 2000).
Molecular Structure Analysis
Molecular structure determination using X-ray crystallography has been applied to related compounds, providing insight into their crystalline forms and molecular configurations. This information is crucial for understanding the compound's reactivity and interactions with biological targets (Al-Hourani et al., 2020).
Chemical Reactions and Properties
Various chemical reactions, including electrophile-induced cyclization and cycloaddition reactions, have been explored for these compounds. These studies reveal pathways to synthesize diverse derivatives and explore the compounds' reactivity towards different chemical agents (Christov & Ivanov, 2004).
properties
IUPAC Name |
3-methyl-1-methylsulfonyl-3-phenylpiperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO2S/c1-13(12-7-4-3-5-8-12)9-6-10-14(11-13)17(2,15)16/h3-5,7-8H,6,9-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQODWDCSXFUANZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCN(C1)S(=O)(=O)C)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-1-(methylsulfonyl)-3-phenylpiperidine |
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